Cas no 2228185-89-3 (1-cyclopropyl-2-(2-nitroethyl)benzene)

• Product Name: 1-cyclopropyl-2-(2-nitroethyl)benzene
• CAS No: 2228185-89-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5800859
• PubChem ID: 165612770
• Update Time: 2025-06-22

1-cyclopropyl-2-(2-nitroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-(2-nitroethyl)benzene
• EN300-1740206
• 2228185-89-3

• Inchi： 1S/C11H13NO2/c13-12(14)8-7-9-3-1-2-4-11(9)10-5-6-10/h1-4,10H,5-8H2
• InChI Key： AYCMOEPTHSKWNE-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1C=CC=CC=1C1CC1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-cyclopropyl-2-(2-nitroethyl)benzene

Chemical Profile of 1-cyclopropyl-2-(2-nitroethyl)benzene (CAS No. 2228185-89-3)

1-cyclopropyl-2-(2-nitroethyl)benzene, identified by the Chemical Abstracts Service registry number 2228185-89-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of aromatic hydrocarbons modified with cyclopropyl and nitroethyl substituents, which endow it with unique structural and electronic properties. The presence of these functional groups not only influences its chemical reactivity but also its potential biological activity, making it a subject of extensive research for developing novel therapeutic agents.

The molecular structure of 1-cyclopropyl-2-(2-nitroethyl)benzene consists of a benzene ring substituted at the 1-position with a cyclopropyl group and at the 2-position with a 2-nitroethyl group. The cyclopropyl moiety introduces steric hindrance and electronic effects that can modulate the interactions of the molecule with biological targets, while the nitroethyl group provides a polar moiety that enhances solubility and binding affinity. Such structural features are often exploited in drug design to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic compounds with similar structural motifs. Studies have shown that derivatives of benzene with nitro and cycloalkyl substituents can exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be harnessed to develop prodrugs or bioactivatable molecules. The cyclopropyl group, on the other hand, can enhance metabolic stability by preventing unwanted side reactions.

Current research in the field of medicinal chemistry is focused on developing small-molecule inhibitors targeting key enzymes and receptors involved in various diseases. 1-cyclopropyl-2-(2-nitroethyl)benzene has been investigated as a potential lead compound for such applications due to its unique structural features. Preliminary computational studies suggest that this compound may interact with specific binding pockets in target proteins, leading to inhibitory effects. These findings are supported by experimental data demonstrating promising activity in vitro.

The synthesis of 1-cyclopropyl-2-(2-nitroethyl)benzene involves multi-step organic transformations, including nitration, alkylation, and cyclopropanation reactions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further exploration of its pharmacological properties.

One of the most exciting aspects of studying 1-cyclopropyl-2-(2-nitroethyl)benzene is its potential as a scaffold for drug discovery. By modifying its structure through functional group interconversion or appending additional moieties, researchers can generate libraries of derivatives with tailored properties. Such libraries are invaluable for high-throughput screening assays aimed at identifying novel therapeutic candidates.

The biological evaluation of 1-cyclopropyl-2-(2-nitroethyl)benzene has revealed several interesting findings. In cell-based assays, the compound has shown moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary animal studies have indicated that it may exhibit anti-inflammatory effects by modulating cytokine production. These results are encouraging but require further validation to confirm its therapeutic efficacy and safety profile.

From a chemical biology perspective, understanding the mechanism of action of 1-cyclopropyl-2-(2-nitroethyl)benzene is crucial for optimizing its use in drug development. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its interactions with biological targets at an atomic level. These structural insights have guided modifications to enhance potency and selectivity.

The future direction of research on 1-cyclopropyl-2-(2-nitroethyl)benzene includes exploring its role in drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and targeted delivery of small molecules like this one. By incorporating 1-cyclopropyl-2-(2-nitroethyl)benzene into nanoparticles or liposomes, researchers aim to improve its therapeutic index and reduce side effects.

In conclusion,1-cyclopropyl-2-(2-nitroethyl)benzene (CAS No. 2228185-89-3) represents a fascinating compound with significant potential in medicinal chemistry and pharmacology. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on elucidating its biological activity, optimizing its synthetic pathways, and exploring innovative drug delivery strategies to harness its full therapeutic potential.